BE“GHE Foundational & Exploratory

Check Availability & Pricing

Health and safety considerations for handling 5-
Hydroxyisophthalic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hydroxyisophthalic acid

Cat. No.: B057310

5-Hydroxyisophthalic Acid: A Technical Guide to
Health and Safety

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the
handling of 5-Hydroxyisophthalic acid (CAS No. 618-83-7). The following sections detail
toxicological data, personal protective equipment (PPE) recommendations, emergency
procedures, and safe handling protocols to ensure the well-being of laboratory personnel.

Hazard Identification and Classification

5-Hydroxyisophthalic acid is classified as a hazardous substance.[1][2] It is an irritant to the
eyes, skin, and respiratory system, and may cause sensitization by skin contact.[1][2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Corrosion/Irritation 2

[4]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[3][4]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3][4]

May cause sensitization by
skin contact[1][2]

Skin Sensitization

Toxicological Data

Limited quantitative toxicological data for 5-Hydroxyisophthalic acid is available. The

following table summarizes the known acute toxicity values.

Table 2: Acute Toxicity Data

Route Species Test Value Reference
Oral Mouse LD50 6,900 mg/kg [5]
Dermal Rat LD50 > 5000 mg/kg [3][6]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 5-Hydroxyisophthalic acid.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Equipment Specification

Purpose

Eye and Face Protection

Chemical safety goggles or a
face shield.[6][7][8]

To protect eyes from splashes

and airborne particles.[7]

Skin Protection

Nitrile or neoprene gloves
(double-gloving is
recommended).[7] A chemical-

resistant apron or lab coat.[7]

[8]

To prevent skin contact.[7]

Respiratory Protection

NIOSH-approved N95 or
higher-level respirator with acid

gas cartridges.[7]

To be used when handling
powders outside of a fume

hood or if dust is generated.[7]

Foot Protection

Closed-toe shoes.[7]

To protect feet from spills.[7]

Safe Handling and Storage

Adherence to proper handling and storage procedures is crucial for maintaining a safe

laboratory environment.

Handling

» Engineering Controls: Always handle 5-Hydroxyisophthalic acid in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.[1][9][10]

Ensure that an emergency eyewash station and safety shower are readily accessible.[6]

e Procedural Controls:

[e]

o

[¢]

[¢]

[e]

Avoid generating dust.[1][2]

Avoid contact with skin and eyes.[1][9]

Wash hands thoroughly after handling.[1][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

Use the smallest quantities possible for the experiment.[11]
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Storage

« Store in a cool, dry, well-ventilated area.[1]
» Keep containers tightly closed.[1][3]

» Store away from incompatible materials, such as strong oxidizing agents and strong bases.

[1][2]
» Store in a dedicated, corrosion-resistant cabinet.[7]
Emergency Procedures

First Aid Measures

The following diagram outlines the immediate first aid steps to be taken in case of exposure.

- - First Aid Procedures
Immediate Actions

Do NOT induce vomiting.

Ingestion Rinse mouth with water.

Exposure Occurs. Rinse cautiously with water for several minutes.
a Eye Contact || gemove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

Exposure to 5-Hydroxyisophthalic Acid |

Seek immediate medical attention for all exposure types.

ST Remove contaminated clothing.
Skin Contact |—>|
‘Wash skin with soap and plenty of water for at least 15 minutes.
Inhalation Move to fresh air.

If not breathing, give artificial respiration. |

Click to download full resolution via product page
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Caption: First aid procedures for exposure to 5-Hydroxyisophthalic acid.

In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[9]

 In case of skin contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water for at least 15 minutes.[9] Seek medical attention if irritation
persists.[12]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[9][12]

 In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything
by mouth to an unconscious person.[9] Seek immediate medical attention.[6]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][12][13]

o Specific Hazards: Thermal decomposition can produce carbon monoxide and carbon
dioxide.[6][13]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[6][13]

Accidental Release Measures (Spill Cleanup)

The following workflow details the procedure for cleaning up a spill of 5-Hydroxyisophthalic
acid.
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Use a scoop or plastic dustpan to collect the material.
Avoid dry sweeping to minimize dust.

,

Wipe the spill area with a wet paper towel or absorbent pad.

}

Place all contaminated materials (spilled substance, cleaning materials, PPE) into a labeled, sealable hazardous waste container,

}

Clean the area with soap and water.

Dispose of hazardous waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for cleaning up a 5-Hydroxyisophthalic acid spill.
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e Minor Spills:
o Evacuate the immediate area and restrict access.
o Don the appropriate PPE as detailed in Table 3.

o Gently cover the spill with an absorbent material or wet paper towels to avoid generating
dust.[14]

o Carefully sweep or scoop the material into a suitable container for hazardous waste.[9]
o Clean the spill area with soap and water.[7]

o Place all contaminated materials, including used PPE, into a sealed container for proper
disposal.[9]

e Major Spills:
o Evacuate the laboratory and alert others.
o Contact your institution's emergency response team.[11]
o Prevent entry to the area.

Experimental Protocols (General Methodologies)

Specific experimental protocols for toxicity testing of 5-Hydroxyisophthalic acid are not
publicly available. The following are generalized methodologies based on OECD guidelines for

similar chemical substances.

Acute Dermal Irritation/Corrosion

¢ Principle: Based on OECD Test Guideline 404. A single dose of the test substance is applied
to the skin of an animal (typically an albino rabbit). The site is observed for signs of erythema
and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[15]

e Methodology:

o The fur is removed from a small area on the back of the test animal.
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o A small amount (e.g., 0.5 g) of 5-Hydroxyisophthalic acid, moistened with a suitable
vehicle if necessary, is applied to the prepared skin and covered with a gauze patch and
occlusive dressing.[15]

o The patch is removed after a set exposure period (e.g., 4 hours).[15]

o The skin is evaluated for erythema and edema at defined time points and scored.[15]

Acute Eye Irritation/Corrosion

e Principle: Based on OECD Test Guideline 405 (Draize test). A single dose of the test
substance is applied to the conjunctival sac of one eye of an animal (typically an albino
rabbit). The eye is observed for lesions of the cornea, iris, and conjunctiva at specific
intervals.[16][17]

o Methodology:

o The test substance (e.g., 0.1 g of solid) is placed into the conjunctival sac of one eye of
the test animal.[16]

o The eyelids are held together for a short period to prevent loss of the material. The other
eye serves as a control.[16]

o The eyes are examined at 1, 24, 48, and 72 hours after application and scored for corneal
opacity, iritis, and conjunctival redness and chemosis.[16]

Skin Sensitization

e Principle: Based on OECD Test Guideline 406 (Guinea Pig Maximization Test). This test
identifies substances with the potential to cause skin sensitization. It involves an induction
phase to sensitize the animals and a challenge phase to elicit a response.[18]

o Methodology:

o Induction Phase: Guinea pigs are initially exposed to the test substance through
intradermal injections (with and without adjuvant) and a subsequent topical application on
the same area.[18]
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o Challenge Phase: After a rest period of 10-14 days, the animals are exposed to a non-
irritating concentration of the test substance via a topical patch on an untreated area.[18]

o The challenge sites are observed for signs of an allergic contact dermatitis reaction
(erythema and edema) at 24 and 48 hours after patch removal and compared to a non-

sensitized control group.[18]

Decontamination and Disposal
Equipment Decontamination

All laboratory equipment that has been in contact with 5-Hydroxyisophthalic acid must be

thoroughly decontaminated before reuse or disposal.
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Equipment Contaminated

Don appropriate PPE

'

Safely remove any visible powder residue.
Use a scoop or damp cloth to avoid creating dust.

'

Rinse equipment with an appropriate solvent
(if compatible) or water to remove residual chemical.

'

Wash equipment thoroughly with warm, soapy water.

'

Rinse with deionized water.

'

Allow equipment to air dry completely or dry with a clean cloth.

Equipment is Decontaminated

Click to download full resolution via product page

Caption: General procedure for decontaminating laboratory equipment.

¢ Procedure:

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b057310?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wear appropriate PPE.

o Safely remove any gross contamination. For powders, this can be done by gently wiping
with a damp cloth to avoid aerosolization.[19]

o Wash the equipment with warm, soapy water.[20]
o Rinse thoroughly with water.

o For non-permeable surfaces, a final rinse with a suitable solvent may be appropriate if
compatible with the equipment material.

o All rinsate and cleaning materials should be collected and disposed of as hazardous
waste.[20]

Waste Disposal
All waste containing 5-Hydroxyisophthalic acid, including unused product, contaminated
materials from spill cleanup, and disposable PPE, must be treated as hazardous waste.

o Collect waste in clearly labeled, sealed, and appropriate containers.

» Dispose of waste in accordance with all local, state, and federal regulations.[1][2] Do not
dispose of down the drain or in regular trash.[14]

This guide is intended to provide essential health and safety information. Always consult the
most recent Safety Data Sheet (SDS) for 5-Hydroxyisophthalic acid and your institution's
specific safety protocols before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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